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Compound of Interest

N-[3-(acetylamino)phenyl]-3-
Compound Name:

chloropropanamide
CAS No.: 900711-15-1

Cat. No.: B1346765

Get Quote

\ J

This technical guide provides a comprehensive overview of the chemical compound 3-chloro-
N-(3-acetamidophenyl)propanamide, including its nomenclature, physicochemical properties, a
detailed synthesis protocol, and potential applications. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identity and Nomenclature

The compound with the common name N-[3-(acetylamino)phenyl]-3-chloropropanamide is
systematically named according to the International Union of Pure and Applied Chemistry
(IUPAC) nomenclature as 3-chloro-N-(3-acetamidophenyl)propanamide.

The name is derived as follows:
e Propanamide: The core structure is a three-carbon amide.

o 3-chloro-: A chlorine atom is substituted at the third carbon atom of the propanamide
backbone.
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» N-(3-acetamidophenyl)-: A substituted phenyl group is attached to the nitrogen atom of the
amide. The phenyl ring itself is substituted at the 3-position with an acetamido (acetylamino)

group.

Structural Representation:

Caption: 2D Structure of 3-chloro-N-(3-acetamidophenyl)propanamide.

Chemical ldentifiers

Identifier Value

IUPAC Name 3-chloro-N-(3-acetamidophenyl)propanamide

Molecular Formula C11H13CIN202

Molecular Weight 240.69 g/mol

Canonical SMILES CC(=O)NC1=CC(=CC=C1)NC(=0O)CcCcClI

InChi Key (Predicted) YWJGEJRMELZJCN-
UHFFFAOYSA-N

CAS Number Not assigned

Physicochemical Properties (Predicted)

Experimental data for 3-chloro-N-(3-acetamidophenyl)propanamide is not readily available in
public databases. The following properties are estimated based on its structure and data from
analogous compounds.
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Property Predicted Value Notes
) ) Based on similar aromatic
Melting Point 140-160 °C )
amides.
High boiling point expected
Boiling Point > 400 °C (decomposes) due to hydrogen bonding and

molecular weight.

Soluble in DMSO, DMF, and ) o
Polarity suggests solubility in

Solubility methanol. Sparingly soluble in i

polar organic solvents.

water.
) Typical pKa for a secondary

pKa ~16-18 (amide N-H) ]

amide proton.

Calculated based on fragment
LogP ~15-25

contributions.

Synthesis Protocol

The synthesis of 3-chloro-N-(3-acetamidophenyl)propanamide is most efficiently achieved
through the acylation of 3'-aminoacetanilide with 3-chloropropionyl chloride. This is a standard
nucleophilic acyl substitution reaction.

Reaction Scheme:

3'-Aminoacetanilide 3-Chloropropionyl chloride ->  — 3-chloro-N-(3-acetamidophenyl)propanamide

Click to download full resolution via product page

Caption: Synthesis of 3-chloro-N-(3-acetamidophenyl)propanamide.

Causality Behind Experimental Choices:

e Solvent: A polar aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is
chosen to dissolve the reactants without participating in the reaction.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1346765/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-chloro-n-3-acetamidophenyl-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Base: A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is
essential to neutralize the hydrochloric acid byproduct, driving the reaction to completion and
preventing protonation of the starting amine.

Temperature: The reaction is initiated at a low temperature (0 °C) to control the exothermic
nature of the acylation and minimize potential side reactions. It is then allowed to warm to
room temperature to ensure the reaction proceeds to completion.

Step-by-Step Methodology:

Preparation: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or
argon), add 3'-aminoacetanilide (1.0 eq.). Dissolve the starting material in anhydrous
dichloromethane (DCM).

Addition of Base: Add triethylamine (1.1 eq.) to the solution and stir for 5 minutes.
Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

Acylation: Slowly add a solution of 3-chloropropionyl chloride (1.05 eq.) in anhydrous DCM to
the reaction mixture dropwise over 15-20 minutes.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by adding saturated aqueous sodium
bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
recrystallization or column chromatography on silica gel.

Analytical Characterization (Predicted)

The structure of the synthesized 3-chloro-N-(3-acetamidophenyl)propanamide can be

confirmed using standard analytical techniques.
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Technique Expected Observations

- Aromatic protons in the range of 7.0-8.0 ppm. -

Amide protons as singlets or broad singlets. -
1H NMR Methylene protons adjacent to the chlorine and

carbonyl groups as triplets. - Acetyl methyl

protons as a singlet around 2.1 ppm.

- Carbonyl carbons in the range of 165-175

ppm. - Aromatic carbons in the range of 110-140

13C NMR
ppm. - Methylene carbons and the acetyl methyl
carbon in the aliphatic region.
- N-H stretching vibrations around 3300 cm™1. -
C=0 stretching vibrations for both amide groups
IR Spectroscopy around 1650-1680 cm~1. - Aromatic C-H and

C=C stretching vibrations. - C-Cl stretching
vibration.

- Molecular ion peak (M+) and/or protonated
M Spect . molecular ion peak ([M+H]+) corresponding to
ass Spectrometr
P Y the molecular weight. - Characteristic isotopic

pattern for a chlorine-containing compound.

Potential Applications and Rationale

While specific applications for 3-chloro-N-(3-acetamidophenyl)propanamide are not widely
documented, its structure suggests several potential uses in research and development:

o Medicinal Chemistry Building Block: The presence of a reactive chloropropyl group allows for
further functionalization through nucleophilic substitution reactions. This makes it a valuable
intermediate for the synthesis of more complex molecules with potential biological activity.
The acetamidophenyl moiety is a common feature in many pharmaceutical compounds.

o Linker Molecule: The bifunctional nature of the molecule (the chloro group and the potential
for modification of the aromatic ring) makes it a candidate for use as a linker in the
development of bioconjugates or functional materials.
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o Precursor for Heterocyclic Synthesis: The chloropropanamide moiety can be utilized in
cyclization reactions to form various heterocyclic ring systems, which are of significant
interest in drug discovery.

Safety and Handling

The safety profile of 3-chloro-N-(3-acetamidophenyl)propanamide has not been formally
established. However, based on the reactivity of its functional groups and data from similar
compounds, the following precautions should be taken:

» Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.

o Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin. The
chloropropyl group is a potential alkylating agent.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and strong bases.

Logical Relationships and Workflow

The following diagram illustrates the logical flow from starting materials to the final product and
its potential utility.
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Starting Materials

3'-Aminoacetanilide 3-Chloropropionyl chloride

Acylation Reaction

3-chloro-N-(3-acetamidophenyl)propanamide

/ ~
JPotentiaI Applications

Medicinal Chemistry Intermediate Functional Material Precursor
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Caption: Logical workflow for the synthesis and application of the title compound.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 3-chloro-N-(3-
acetamidophenyl)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346765/docs#an-in-depth-technical-guide-to-3-
chloro-n-3-acetamidophenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1346765/docs#an-in-depth-technical-guide-to-3-chloro-n-3-acetamidophenyl-propanamide
https://www.benchchem.com/product/b1346765/docs#an-in-depth-technical-guide-to-3-chloro-n-3-acetamidophenyl-propanamide
https://www.benchchem.com/product/b1346765/docs#an-in-depth-technical-guide-to-3-chloro-n-3-acetamidophenyl-propanamide
https://www.benchchem.com/product/b1346765/docs#an-in-depth-technical-guide-to-3-chloro-n-3-acetamidophenyl-propanamide
https://www.benchchem.com/product/b1346765?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

